Cas no 75507-51-6 (N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-methoxybenzamide)

• Product Name: N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-methoxybenzamide
• CAS No: 75507-51-6
• MF: C₂₂H₁₅NO₄
• MW: 357.358805894852
• CID: 4173175
• PubChem ID: 3919309
• Update Time: 2025-05-20

N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(9,10-dihydro-9,10-dioxo-1-anthracenyl)-2-methoxy-
• N-(9,10-dioxoanthracen-1-yl)-2-methoxybenzamide
• N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-methoxybenzamide
• EU-0003642
• 75507-51-6
• F5127-0829
• AKOS001600844

• Inchi： 1S/C22H15NO4/c1-27-18-12-5-4-9-15(18)22(26)23-17-11-6-10-16-19(17)21(25)14-8-3-2-7-13(14)20(16)24/h2-12H,1H3,(H,23,26)
• InChI Key： SGKJQUWLZQTJJD-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C(=O)C3=C(C2=O)C=CC=C3)=CC=C1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 357.10010796Da
• Monoisotopic Mass: 357.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-methoxybenzamide

N-(9,10-Dioxo-9,10-Dihydroanthracen-1-Yl)-2-Methoxybenzamide: A Comprehensive Overview

The compound with CAS No 75507-51-6, known as N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-methoxybenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines an anthracene derivative with a benzamide group, offering a wide range of potential applications in advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of anthracene derivatives in the development of organic semiconductors and optoelectronic devices. The presence of the 9,10-dioxoanthracene moiety in this compound contributes to its exceptional electronic properties, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that the integration of such anthracene derivatives into these devices can significantly enhance their efficiency and stability.

The 2-methoxybenzamide group attached to the anthracene derivative plays a crucial role in modulating the compound's solubility and intermolecular interactions. This functional group not only improves the compound's compatibility with various solvents but also facilitates its incorporation into thin-film transistor (TFT) applications. Recent advancements in TFT technology have underscored the importance of such functional groups in achieving high charge carrier mobility and device performance.

Furthermore, the synthesis of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-methoxybenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as Suzuki coupling and Stille coupling reactions, has enabled researchers to optimize the synthesis pathway for this compound. These methods not only enhance the efficiency of the synthesis process but also pave the way for large-scale production.

In terms of biological applications, this compound has shown potential as a candidate for drug delivery systems due to its ability to form self-assembled structures. Studies have demonstrated that the compound can act as a scaffold for drug encapsulation, offering controlled release properties that are highly desirable in pharmaceutical applications. The integration of such compounds into nanotechnology-based drug delivery systems is an area of active research and holds great promise for future therapeutic interventions.

Another area where this compound has shown significant potential is in the field of fluorescence sensing. The anthracene moiety exhibits strong fluorescence properties under UV light, making it ideal for use in sensing applications such as detecting heavy metal ions or monitoring environmental pollutants. Recent research has focused on modifying the compound's structure to enhance its sensitivity and selectivity, further expanding its utility in analytical chemistry.

Looking ahead, the development of novel synthetic strategies and functionalization techniques will undoubtedly play a key role in unlocking new applications for N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-methoxybenzamide. Collaborative efforts between chemists, materials scientists, and engineers are expected to drive innovation in this field, leading to breakthroughs in areas such as flexible electronics and bioimaging technologies.

In conclusion, N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-methoxybenzamide represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and versatile properties make it an invaluable tool for researchers seeking to push the boundaries of modern science and technology.